5-Bromo-2-({1-[(2,5-difluorophenyl)methanesulfonyl]pyrrolidin-3-yl}oxy)pyrimidine

• IUPAC Name: 5-bromo-2-[1-[(2,5-difluorophenyl)methylsulfonyl]pyrrolidin-3-yl]oxypyrimidine
• InChI: InChI=1S/C15H14BrF2N3O3S/c16-11-6-19-15(20-7-11)24-13-3-4-21(8-13)25(22,23)9-10-5-12(17)1-2-14(10)18/h1-2,5-7,13H,3-4,8-9H2
• InChI Key: BIQSFENRYDBWEP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=C(C=N2)Br)S(=O)(=O)CC3=C(C=CC(=C3)F)F
• Molecular Formula: C15H14BrF2N3O3S
• Molecular Weight: 434.3 g/mol

Description

“5-Bromo-2-({1-[(2,5-difluorophenyl)methanesulfonyl]pyrrolidin-3-yl}oxy)pyrimidine” is a chemical compound with the molecular formula C15H14BrF2N3O3S and a molecular weight of 434.2558.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include aspects like its form, molecular weight, and more. For “5-Bromo-2-({1-[(2,5-difluorophenyl)methanesulfonyl]pyrrolidin-3-yl}oxy)pyrimidine”, it’s known that it has a molecular weight of 434.2558. Other specific physical and chemical properties were not found in the available data.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

Phenylselenenyl- and Phenylthio-substituted Pyrimidines

A study detailed the lithiation of 5-bromo-2,4-bis(benzyloxy)pyrimidine, followed by electrophilic addition reactions to produce phenylhetera-substituted uracils. These compounds were evaluated for their ability to inhibit various enzymes and demonstrated modest anti-human-immunodeficiency-virus activity, highlighting the significance of bromopyrimidine derivatives in developing antiviral agents (Goudgaon, Naguib, el Kouni, & Schinazi, 1993).

Pyrimido[4,5-e][1,3,4] Thiadiazine Derivatives

Another research avenue involved the synthesis of pyrimido[4,5-e][1,3,4] thiadiazine derivatives starting from 5-bromo-2-chloro-4-methyl-6-(1-methylhydrazino)pyrimidine. These derivatives showcase the adaptability of bromopyrimidine compounds in creating molecules with potential biological activities, illustrating their importance in medicinal chemistry (Rahimizadeh, Nikpour, & Bakavoli, 2007).

Synthesis of Pyrimidine Analogues

Characterization and Pharmacological Evaluation of New Pyridine Analogs

A study on the reaction of 5-ethyl pyridine-2-ethanol and methane sulphonyl chloride leading to the formation of a series of pyrimidines, which were then evaluated against different bacteria, highlights the diverse applications of sulfonyl and bromopyrimidine derivatives in synthesizing new compounds with potential antibacterial properties (Patel & Patel, 2012).

Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine

This work provides a detailed method for synthesizing an important intermediate in the creation of pyrimidine derivatives, emphasizing the role of bromo-substituted compounds in facilitating the development of new chemical entities with potential application in drug discovery and development (Hou et al., 2016).